Cas no 423743-43-5 (1-(4-Bromo-benzyl)-4-methanesulfonyl-piperazine)

1-(4-Bromo-benzyl)-4-methanesulfonyl-piperazine structure
423743-43-5 structure
Product Name:1-(4-Bromo-benzyl)-4-methanesulfonyl-piperazine
CAS No:423743-43-5
MF:C12H17BrN2O2S
MW:333.244580984116
CID:2637448
PubChem ID:787149
Update Time:2025-04-21

1-(4-Bromo-benzyl)-4-methanesulfonyl-piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-bromophenyl)methyl]-4-methylsulfonylpiperazine
    • Oprea1_735575
    • 1-(4-bromobenzyl)-4-(methylsulfonyl)piperazine
    • AB00101787-01
    • 423743-43-5
    • BIM-0039912.P001
    • Cambridge id 5992377
    • Oprea1_372543
    • AKOS000548470
    • DTXSID80354937
    • STK325368
    • CBMicro_039991
    • 1-(4-Bromo-benzyl)-4-methanesulfonyl-piperazine
    • Inchi: 1S/C12H17BrN2O2S/c1-18(16,17)15-8-6-14(7-9-15)10-11-2-4-12(13)5-3-11/h2-5H,6-10H2,1H3
    • InChI Key: KSYUUZSYJYJIDQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CN1CCN(CC1)S(C)(=O)=O

Computed Properties

  • Exact Mass: 332.01941Da
  • Monoisotopic Mass: 332.01941Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 49Ų
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